2-[(3-chlorophenyl)methylsulfanyl]-3-(2-methoxyethyl)-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-3-(2-methoxyethyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C20H18ClN3O2S/c1-26-10-9-24-19(25)18-17(15-7-2-3-8-16(15)22-18)23-20(24)27-12-13-5-4-6-14(21)11-13/h2-8,11,22H,9-10,12H2,1H3
• InChI Key: GSPKZJOCIHLGJJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC4=CC(=CC=C4)Cl
• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol

Description

2-[(3-chlorophenyl)methylsulfanyl]-3-(2-methoxyethyl)-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C20H18ClN3O2S and its molecular weight is 399.89. The purity is usually 95%.
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Scientific Research Applications

Docking Studies and Structural Analysis

A study on tetrazole derivatives, including "5-(4-chlorophenyl)-1-{4-(methylsulfonyl)phenyl}-1H-tetrazole," focused on docking studies and X-ray crystallography to understand their interaction within the cyclooxygenase-2 enzyme active site. These insights could be relevant for assessing the binding potential of 2-[(3-chlorophenyl)methylsulfanyl]-3-(2-methoxyethyl)-5H-pyrimido[5,4-b]indol-4-one in similar biological targets (Al-Hourani et al., 2015).

Antitubercular Activity

Another research effort described the synthesis and anti-tubercular evaluation of pyridine derivatives, such as "4,6-bis(4-chlorophenyl)-5-[(4-chlorophenyl)sulfanyl]-2-methoxynicotinonitrile," demonstrating significant inhibition of Mycobacterium tuberculosis. This could imply potential research avenues for this compound in antimicrobial or antitubercular applications (Manikannan et al., 2010).

Synthesis and Structural Studies

The synthesis and structural elucidation of new conformationally defined serotonin homologues, including "1-[(p-methoxyphenyl)sulfonyl]-2-methyl-3-[N-allyl-N-methyl-3-(2,6-dichlorobenzoyl)propylamino]indole," present methodologies that could be adapted for synthesizing and studying the structure of this compound (Herslöf & Martin, 1987).

High Refractive Index Materials

Research into transparent aromatic polyimides derived from thiophenyl-substituted benzidines, such as "2,2′-bis(thiophenyl)benzidine," showcases the development of materials with high refractive indices and small birefringences. This suggests potential applications of this compound in material science, particularly in the design of optical materials with desirable refractive properties (Tapaswi et al., 2015).

Mechanism of Action

Target of action

The compound is an indole derivative. Indole derivatives have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical pathways

Indole derivatives are known to interact with a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of action

Given the broad range of biological activities associated with indole derivatives, it’s likely that this compound could have multiple effects at the molecular and cellular level .